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Introduction

These application notes provide a framework for the radiographic evaluation of root canal
fillings, with a specific focus on treatments utilizing Sargentol, a paraformaldehyde-containing
root canal sealer. Radiographic analysis is a primary non-invasive method for assessing the
technical quality and outcome of endodontic therapy.[1][2] It allows for the evaluation of the
filling's three-dimensional obturation of the root canal system and the subsequent response of
the periapical tissues. While specific long-term radiographic outcome data for Sargentol is
limited in contemporary literature, the evaluation principles remain consistent with other root
canal filling materials. The success of a root canal treatment is often determined by clinical and
radiographic findings.[3][4][5]

Data Presentation

Due to a lack of specific quantitative data on the radiographic success rates of Sargentol from
the provided search results, the following table summarizes common radiographic outcomes for
root canal treatments in general. These metrics are essential for designing studies to evaluate
Sargentol fillings.

Table 1: Summary of General Radiographic Outcomes for Root Canal Treatments
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Radiographic Success Tooth Typel/Study Citati
itation
Outcome Ratel/lncidence Population
Adequate Fillin General patient pool,
g 9 89.88% P P [4]
Length 10-year follow-up
81.4% (flush with Patients treated with 5]
apex) Obtura Il system
32.6% (acceptable) Senior dental students  [6]
o General patient pool,
Underfilling 6.74% [4]
10-year follow-up
Patients treated with
12.7% [5]
Obtura Il system
Patients with
46.9% of failed )
endodontic treatment [7]
treatments _
failure
o ) General patient pool,
Overfilling (Extrusion) 3.37% [4]
10-year follow-up
Patients treated with
5.9% [5]
Obtura Il system
) Patients with
13% of failed )
endodontic treatment [7]
treatments _
failure
Decreased sensitivity )
) ) ) Ex vivo study on
Presence of Voids with radiopaque ) ] [1][8]
maxillary canines
sealers
Periapical Healing 35.3% (one-step ] ]
) In vivo study in dogs [9][10]
(Complete) obturation)
36.8% (with Ca(OH)2 _ _
o In vivo study in dogs [9][10]
medication)
Periapical Healing 23.5% (one-step ) )
In vivo study in dogs [9][10]

(Improvement)

obturation)
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47.4% (with Ca(OH)2

o In vivo study in dogs
medication)

[110]

Overall Radiographic 92.13% (cumulative

Success probability)

General patient pool, 4]
10-year follow-up

80 50/ Dental students, 13.8-
. 0
month follow-up

[3]

75 4% General patient pool,
. 0
6.3-year follow-up

[11]

Experimental Protocols

The following are detailed methodologies for key experiments in the radiographic evaluation of

root canal fillings. These can be adapted for studies on Sargentol.

Protocol 1: In Vivo Radiographic Evaluation of Periapical

Healing

This protocol is adapted from a study on periapical repair following obturation of infected root

canals.[9][10]

1. Subject Selection and Preoperative Radiographs:

o Select subjects (e.g., animal models or human patients) with teeth requiring root canal
treatment due to pulp necrosis and evidence of periapical radiolucency.

o Obtain standardized preoperative periapical radiographs using a paralleling technique to
ensure consistent imaging geometry for longitudinal comparison.[1]

2. Root Canal Treatment Procedure:

o Perform standard root canal preparation, including cleaning and shaping of the canals.

o For a comparative study, divide subjects into groups:

o Group A (Sargentol): Obturate the canals with Sargentol paste.

e Group B (Control): Obturate with a standard, well-documented material (e.g., gutta-percha

with a non-paraformaldehyde sealer).
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Obtain immediate postoperative radiographs to assess the technical quality of the filling
(length, density, and taper).

. Follow-up and Radiographic Assessment:

Schedule follow-up appointments at standardized intervals (e.g., 6 months, 1 year, and 2
years).

At each follow-up, acquire standardized periapical radiographs.

Blinded and calibrated examiners should evaluate the radiographs to minimize bias.
Assess periapical healing based on a scoring index such as the Periapical Index (PAI).[12]
[13] Healing is categorized as:

Complete Healing: Absence of a periapical radiolucency and reformation of the periodontal
ligament space.

Incomplete (Partial) Healing: Reduction in the size of the periapical radiolucency.
Uncertain Healing: No change in the size of the periapical radiolucency.

Failure: Increase in the size of the periapical radiolucency or appearance of a new lesion.

. Statistical Analysis:

Use appropriate statistical tests (e.g., Chi-square or Fisher's exact test) to compare the
healing outcomes between the Sargentol and control groups.

Protocol 2: Ex Vivo Evaluation of Radiographic Filling
Quality

This protocol is based on studies assessing the radiographic appearance of root canal fillings.

[1](8]

1

2

. Sample Preparation:

Use extracted human teeth with single, straight canals.
Prepare the root canals to a standardized apical size and taper.

. Root Canal Obturation:

Divide the teeth into experimental groups for different filling materials or techniques.
Group A: Obturate with Sargentol.
Group B (Control): Obturate with a standard material.
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» To test the detection of defects, voids can be intentionally created in a subset of samples.
3. Radiographic Imaging:

» Obtain standardized buccolingual and mesiodistal radiographs using a paralleling technique.

[1]

e Include an aluminum step wedge in the radiographs for densitometric analysis.[14][15]
4. Radiographic Evaluation:

o Have calibrated examiners, blinded to the experimental groups, evaluate the radiographs for:

e Length: Distance of the filling from the radiographic apex.

» Density: Presence or absence of voids within the filling material.[6]

o Taper: Conformity of the filling to the prepared canal shape.

o The radiopacity of the filling material can be quantified by comparing its optical density to the
aluminum step wedge.

5. Histological Correlation (Optional but Recommended):

» Following radiographic evaluation, section the teeth to histologically confirm the presence
and size of any voids or the extent of material extrusion.

Mandatory Visualizations
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Workflow for Radiographic Evaluation of Root Canal Fillings
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Caption: Experimental workflow for in vivo radiographic evaluation.
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Logical Relationship of Radiographic Criteria to Treatment Outcome
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Caption: Relationship between radiographic quality and outcome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15596442?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

